Cas no 16869-86-6 (2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]-)

2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]- structure
16869-86-6 structure
Product name:2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]-
CAS No:16869-86-6
MF:C6H8FN3O2
MW:173.145024299622
CID:219920
PubChem ID:261560

2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-[(2-fluoroethyl)amino]-
    • 5-(2-fluoroethylamino)-1H-pyrimidine-2,4-dione
    • 5-(2-Fluor-ethylamino)-uracil
    • 5-(2-fluoro-ethylamino)-1H-pyrimidine-2,4-dione
    • 5-[(2-fluoroethyl)amino]pyrimidine-2,4(1h,3h)-dione
    • AC1L65KV
    • AC1Q6D5V
    • AG-K-74151
    • AR-1G6503
    • CTK4D3067
    • NCIOpen2_001586
    • NSC94005
    • 16869-86-6
    • DTXSID50294078
    • NSC-94005
    • Inchi: InChI=1S/C6H8FN3O2/c7-1-2-8-4-3-9-6(12)10-5(4)11/h3,8H,1-2H2,(H2,9,10,11,12)
    • InChI Key: RPXSHKRRDGBPMJ-UHFFFAOYSA-N
    • SMILES: FCCNC1=CNC(=O)NC1=O

Computed Properties

  • Exact Mass: 173.06014
  • Monoisotopic Mass: 173.060055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 70.2

Experimental Properties

  • Density: 1.38
  • Refractive Index: 1.53
  • PSA: 70.23
  • LogP: -0.48240

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